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Compound of Interest

Compound Name: Licofelone-d6

Cat. No.: B12397647 Get Quote

Essential Safety and Handling Guide for
Licofelone-d6
This guide provides immediate safety, handling, and disposal protocols for Licofelone-d6,

ensuring the safety of researchers and laboratory personnel. Given that Licofelone-d6 is a

deuterated analog of Licofelone, its material safety profile is considered analogous to the

parent compound.

Hazard Identification and Classification
Licofelone is classified as harmful if swallowed and causes serious eye irritation.[1] It is also

recognized as very toxic to aquatic life with long-lasting effects.

Hazard Class GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Serious Eye Irritation H319
Causes serious eye irritation.

[1]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[2]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[2]
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Personal Protective Equipment (PPE)
To ensure safety when handling Licofelone-d6, the following personal protective equipment is

mandatory.

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.[2]

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection Protective gloves.

Prevents skin contact. The

appropriate glove material

should be selected based on

the solvent used and

breakthrough time.

Body Protection Impervious clothing.[2] Protects skin from exposure.

Respiratory Protection Suitable respirator.

Required when engineering

controls are insufficient or

when handling the powder

form, to prevent inhalation.

Handling and Storage Protocols
Proper handling and storage are critical to maintain the integrity of Licofelone-d6 and the

safety of laboratory personnel.

Safe Handling:

Avoid contact with eyes, skin, and clothing.[2]

Do not ingest or inhale.[2]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Wash hands thoroughly after handling.[1][2]
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Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[2]

Keep away from direct sunlight and sources of ignition.[2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Emergency Procedures
Immediate and appropriate response to an exposure is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention if irritation develops.[2]

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice.[1][2]

Rinse mouth with water.[2]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.
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Waste Generation:

Unused or expired Licofelone-d6.

Contaminated materials (e.g., gloves, wipes, pipette tips).

Empty containers.

Disposal Procedure:

Segregation: Collect all Licofelone-d6 waste in a designated, properly labeled, and sealed

container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "Licofelone-d6".

Disposal: Dispose of the container through an approved hazardous waste disposal facility.[2]

Do not dispose of down the drain or in regular trash.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for handling Licofelone-d6,

highlighting critical safety checkpoints.
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Caption: Workflow for safe handling of Licofelone-d6.
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This structured approach ensures that all safety measures are in place before, during, and after

handling Licofelone-d6, minimizing risk and promoting a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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